2-[4-(3-aminooxan-2-yl)piperidin-1-yl]-N-methylpyridine-3-carboxamide

• IUPAC Name: 2-[4-(3-aminooxan-2-yl)piperidin-1-yl]-N-methylpyridine-3-carboxamide
• InChI: InChI=1S/C17H26N4O2/c1-19-17(22)13-4-2-8-20-16(13)21-9-6-12(7-10-21)15-14(18)5-3-11-23-15/h2,4,8,12,14-15H,3,5-7,9-11,18H2,1H3,(H,19,22)
• InChI Key: MNVKRVMYCLDNAX-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(N=CC=C1)N2CCC(CC2)C3C(CCCO3)N
• Molecular Formula: C17H26N4O2
• Molecular Weight: 318.4 g/mol

Description

2-[4-(3-aminooxan-2-yl)piperidin-1-yl]-N-methylpyridine-3-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as VU6001221 and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Scientific Research Applications

VU6001221 has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is the development of new drugs for the treatment of neurological disorders such as schizophrenia and Alzheimer's disease. VU6001221 has been shown to have a positive effect on cognitive function and memory, making it a potential candidate for the treatment of these disorders.

Mechanism of Action

The mechanism of action of VU6001221 involves the modulation of the activity of the neurotransmitter acetylcholine in the brain. This compound acts as a positive allosteric modulator of the muscarinic acetylcholine receptor, which is involved in the regulation of cognitive function and memory. By enhancing the activity of this receptor, VU6001221 can improve cognitive function and memory.
Biochemical and Physiological Effects:
VU6001221 has been shown to have a number of biochemical and physiological effects in laboratory experiments. This compound has been shown to enhance the release of acetylcholine in the brain, which can improve cognitive function and memory. VU6001221 has also been shown to have a positive effect on synaptic plasticity, which is the ability of neurons to change their connections in response to stimuli. This effect can also contribute to the improvement of cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the major advantages of VU6001221 for laboratory experiments is its specificity for the muscarinic acetylcholine receptor. This compound has a high affinity for this receptor and does not interact with other receptors in the brain, making it a useful tool for studying the role of this receptor in cognitive function and memory. However, one limitation of VU6001221 is its relatively short half-life, which can make it difficult to study its long-term effects in laboratory experiments.

Future Directions

There are several future directions for research on VU6001221. One area of research is the development of new drugs based on this compound for the treatment of neurological disorders such as schizophrenia and Alzheimer's disease. Another area of research is the study of the long-term effects of VU6001221 on cognitive function and memory. Additionally, further research is needed to understand the molecular mechanisms underlying the effects of VU6001221 on synaptic plasticity and other biochemical and physiological processes in the brain.

Synthesis Methods

The synthesis of VU6001221 involves a series of chemical reactions that result in the formation of the final product. The starting material for the synthesis is 2-bromo-5-chloro-3-methylpyridine. This compound is reacted with sodium hydride to form the corresponding sodium salt, which is then reacted with N-methyl-4-piperidone to form an intermediate compound. This intermediate is then reacted with 3-aminooxan-2-amine to form the final product, VU6001221.